ARS-853

• Molecular Formula: C22H29ClN4O3
• Molecular Weight: 432.9 g/mol
• InChI: InChI=1S/C22H29ClN4O3/c1-3-20(29)27-13-15(14-27)25-6-8-26(9-7-25)21(30)12-24-18-10-16(22(2)4-5-22)17(23)11-19(18)28/h3,10-11,15,24,28H,1,4-9,12-14H2,2H3
• InChIKey: IPFOCHMOYUMURK-UHFFFAOYSA-N

ARS-853: First-Generation Covalent KRAS G12C Inhibitor

ARS-853 is a cell-active, mutant-specific covalent inhibitor of KRAS G12C developed by Wellspring Biosciences, first disclosed in Cancer Discovery in 2016 [1]. It binds selectively to the GDP-bound inactive conformation of the KRAS G12C oncoprotein via the Switch II pocket, forming a covalent adduct with Cys12 and preventing nucleotide exchange and downstream MAPK and PI3K signaling activation [1]. Biochemical characterization subsequently revealed that ARS-853 activity is driven by KRAS-mediated catalysis of the chemical reaction with Cys12, with weak reversible binding affinity in the hundreds of micromolar range, establishing the reactivity-driven mechanism paradigm for this inhibitor class [2]. ARS-853 remains the most extensively proteomically characterized covalent KRAS G12C inhibitor and serves as the foundational reference compound against which all subsequent clinical candidates were benchmarked.

Pathway

KRAS G12C mutant-selective covalent inhibition

Binding Mode

GDP-state selective Switch II pocket engagement

Mechanism

Reactivity-driven covalent adduct with Cys12

Reference

Proteomically characterized tool compound

• [1] Patricelli MP, Janes MR, Li LS, et al. Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State. Cancer Discovery. 2016;6(3):316-329. doi:10.1158/2159-8290.CD-15-1105 View Source
• [2] Hansen R, Peters U, Babbar A, et al. The reactivity-driven biochemical mechanism of covalent KRAS G12C inhibitors. Nature Structural & Molecular Biology. 2018;25:454-462. doi:10.1038/s41594-018-0064-y View Source

Why ARS-853 Cannot Be Substituted Without Revalidation

Covalent KRAS G12C inhibitors exhibit order-of-magnitude differences in biochemical engagement rate constants, cellular signaling inhibition potency, proteomic selectivity breadth, and pharmacokinetic profiles that preclude simple interchangeability. ARS-853 (biochemical engagement rate constant 76 M⁻¹s⁻¹) differs from ARS-1620 (1,100 ± 200 M⁻¹s⁻¹) by approximately 14-fold in covalent engagement kinetics, and by >10-fold in cellular RAS signaling IC50 (1,700 nM vs. 120 nM) [1]. The oral bioavailability divergence is even more pronounced: ARS-853 exhibits only 12% oral bioavailability in rats with a terminal half-life of 4.2 hours, compared to >60% oral bioavailability for ARS-1620 in mice . Clinical-stage inhibitors sotorasib and adagrasib exhibit cellular potencies in the low nanomolar range (approximately 10 nM and 100 nM, respectively), representing a further 10- to 100-fold potency gain over ARS-1620 [2]. These quantitative differences mean that substitution of ARS-853 with any later-generation inhibitor without revalidation will invalidate comparisons to the extensive published ARS-853 reference dataset, alter experimental dose-response relationships, and introduce confounding pharmacokinetic variables in any study design.

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Covalent engagement kinetics differ substantially from later-generation inhibitors; target occupancy profiles may not transfer directly.

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Cellular signaling inhibition potency context varies more than 10-fold among analogs, which can alter concentration-response relationships in comparative experiments.

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Poor oral bioavailability limits systemic in vivo exposure; intraperitoneal administration may be required, complicating direct replacement by oral clinical candidates.

• [1] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018;172(3):578-589.e17. doi:10.1016/j.cell.2018.01.006 View Source
• [2] Nagasaka M, Li Y, Sukari A, Ou SI, Al-Hallak MN, Azmi AS. KRAS G12C Game of Thrones, which direct KRAS inhibitor will claim the iron throne? Cancer Treatment Reviews. 2020;84:101974. Table 2. doi:10.1016/j.ctrv.2020.101974 View Source

ARS-853 Evidence Guide

Biochemical Covalent Engagement Rate Constant

ARS-853 engaged recombinant KRAS G12C in a biochemical assay with a second-order rate constant of 76 M⁻¹s⁻¹, representing a greater than 600-fold improvement over Compound 12, the first reported Switch II pocket covalent inhibitor described by Ostrem et al. in Nature 2013, which lacked measurable cellular activity [1]. This improvement was achieved through iterative structure-based design focused on the 5-chloro position of the phenyl ring, which proved critical for biochemical and cellular activity [1]. ARS-853 also achieved a cellular engagement IC50 at 6 hours of 1.6 μmol/L (as measured by LC/MS-MS-based target engagement assay in H358 cells), whereas Compound 12 showed no detectable cellular target engagement at any concentration tested [1].

Biochemical Engagement Kinetics

Head-to-head

76 M⁻¹s⁻¹ (kinact/Ki), >600-fold vs. Compound 12

Supports assay benchmarking with first-generation covalent inhibitor reference.

Cellular target engagement IC50 1.6 μM at 6h (H358 cells).

Evidence Dimension	Biochemical covalent engagement rate constant (kinact/Ki)
Target Compound Data	ARS-853: 76 M⁻¹s⁻¹ (biochemical assay with recombinant KRAS G12C)
Comparator Or Baseline	Compound 12 (Ostrem et al., Nature 2013): rate constant not explicitly reported but >600-fold lower; Compound 12 also lacked detectable cellular target engagement
Quantified Difference	>600-fold improvement in biochemical engagement rate constant; cellular engagement IC50 of 1.6 μM (6 h) versus no detectable cellular engagement for Compound 12
Conditions	Biochemical assay using purified recombinant KRAS G12C protein; cellular engagement measured by LC/MS-MS in H358 (KRAS G12C-mutant) lung cancer cells at 6 hours post-treatment

Why This Matters

This >600-fold improvement represents the critical structure-activity milestone that transformed the Switch II pocket targeting concept from a biochemical curiosity into a cell-active pharmacological tool, making ARS-853 the essential reference standard for any laboratory establishing covalent KRAS G12C inhibitor screening cascades.

• [1] Patricelli MP, Janes MR, Li LS, et al. Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State. Cancer Discovery. 2016;6(3):316-329. (See Fig. 1E, Supplementary Table S1 for rate constant data and cellular engagement IC50.) View Source

Cellular KRAS Signaling Inhibition

In a direct head-to-head comparison published in Cell (2018), ARS-1620 exhibited a >10-fold potency improvement over ARS-853 for inhibiting RAS signaling, with IC50 values of 120 nM (ARS-1620) versus 1,700 nM (ARS-853) in cellular assays [1]. This comparison was performed by the same research group using consistent assay methodology, providing high-confidence relative potency data. Consistent with this, ARS-853 inhibits proliferation of H358 (KRAS G12C) cells with an IC50 of 2.5 μM, whereas ARS-1620 achieves growth inhibition with IC50 values of approximately 150 nM across H358, MIA PaCa-2, and LU65 cell lines [1]. ARS-853 maintains a >100-fold selectivity window over wild-type KRAS cells (GI50 > 50 μM in KRAS wild-type lines) in proliferation assays . By comparison, clinical-stage sotorasib (AMG 510) achieves p-ERK inhibition IC50 values of approximately 6-30 nM in H358 cells, and adagrasib (MRTX849) achieves IC50 values of 5-14 nM, representing a further ~50-300 fold potency gain over ARS-853 [2].

Cellular Signaling Inhibition

Head-to-head

RAS signaling IC50 1,700 nM; >10-fold higher than ARS-1620 (120 nM)

Supports concentration-response design in KRAS G12C-mutant cell models.

Proliferation IC50 2.5 μM (H358), selectivity >100-fold over wild-type lines.

Evidence Dimension	Cellular RAS signaling inhibition IC50 (active KRAS depletion / downstream effector inhibition)
Target Compound Data	ARS-853: 1,700 nM (RAS signaling IC50); H358 proliferation IC50 = 2.5 μM; GI50 = 0.3-1.2 μM in KRAS G12C-positive lines
Comparator Or Baseline	ARS-1620: 120 nM (RAS signaling IC50); H358 proliferation IC50 ≈ 150 nM. Sotorasib: p-ERK IC50 ≈ 6-30 nM (H358). Adagrasib: IC50 ≈ 5-14 nM (H358).
Quantified Difference	>10-fold between ARS-853 and ARS-1620 (1,700 nM vs. 120 nM); ~50-300-fold between ARS-853 and clinical compounds sotorasib/adagrasib
Conditions	RAS signaling inhibition measured in H358 (KRAS G12C-mutant) non-small cell lung cancer cells; proliferation measured across a panel of KRAS G12C-mutant and wild-type cell lines

Why This Matters

ARS-853 occupies a distinct potency tier that is appropriate for in vitro mechanistic and selectivity studies where low-nanomolar potency is not required, but its well-characterized cellular pharmacology makes it the preferred reference standard for normalizing and benchmarking new inhibitor series whose potency must be contextualized against this foundational dataset.

• [1] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018;172(3):578-589.e17. (See Figure 3 and S3A for ARS-853 vs. ARS-1620 head-to-head RAS signaling comparison: 120 nM vs. 1,700 nM IC50.) View Source
• [2] Nagasaka M, Li Y, Sukari A, Ou SI, Al-Hallak MN, Azmi AS. KRAS G12C Game of Thrones, which direct KRAS inhibitor will claim the iron throne? Cancer Treatment Reviews. 2020;84:101974. Table 2. AMG-510 IC50 = 10 nM; MRTX849 IC50 = 100 nM. doi:10.1016/j.ctrv.2020.101974 View Source

Proteomic Selectivity Profile

ARS-853 was profiled for covalent selectivity across 2,740 surface-exposed cysteine residues from 1,584 proteins using a mass spectrometry-based assay in H358 cells [1]. Among all profiled cysteines, KRAS G12C was the most potently engaged target. Only two off-target proteins—FAM213A and Reticulon-4 (RTN4)—displayed significant engagement at concentrations below 30 μmol/L [1]. Importantly, these two off-targets were also observed in A549 cells harboring the KRAS G12S mutation (used as a control line), confirming that they are not G12C-dependent [1]. This dataset represents the most extensively published proteomic selectivity characterization of any covalent KRAS G12C inhibitor to date. While ARS-1620, sotorasib, and adagrasib have all been reported as selective, their published proteomic selectivity datasets are less comprehensive or remain proprietary [2]. ARS-853's selectivity was further confirmed by the absence of effects on RAF-RBD binding, downstream MAPK/PI3K signaling, or proliferation in non-KRAS G12C cell lines, even at concentrations 10-fold above those effective in G12C-mutant cells [1].

Proteomic Selectivity Coverage

Supporting evidence

2,740 surface cysteines profiled (1,584 proteins); 2 off-targets (FAM213A, RTN4) at

Provides published off-target reference for selectivity profiling workflows.

Off-target engagement confirmed G12C-independent in A549 cells.

Pharmacokinetic Profile

Cross-study comparable

Oral F 12% (rat); t½ 4.2 h; CYP3A4-dependent hepatic clearance

Confirms in vitro-only application; limited oral exposure precludes oral in vivo pharmacology.

IP dosing required for target occupancy; not suitable for oral PK studies.

Mechanistic Characterization

Class-level inference

Stopped-flow Kd 36 μM; NMR hydrolysis rate-limited modification; DSF & computational MD validated

Enables cross-validation of biophysical methods for GDP-state inhibitor characterization.

kinact/Ki 2,770 M⁻¹s⁻¹ (stopped-flow); rate matches GTP hydrolysis step.

Evidence Dimension	Proteomic cysteine engagement selectivity across the cellular proteome
Target Compound Data	ARS-853: 2,740 surface-exposed cysteines profiled from 1,584 proteins; KRAS G12C most potently engaged; only 2 off-targets (FAM213A, RTN4) engaged at <30 μM
Comparator Or Baseline	ARS-1620, sotorasib, adagrasib: reported as selective but publicly available proteomic profiling data depth not equivalent to the ARS-853 dataset; class-level selectivity expected but not identically mapped
Quantified Difference	ARS-853 has the most comprehensive publicly accessible proteomic selectivity dataset (2,740 cysteines); quantitative off-target profiling for later-generation inhibitors is largely proprietary or limited to fewer targets
Conditions	Mass spectrometry-based cysteine profiling (isoTOP-ABPP or equivalent) in H358 (KRAS G12C) and A549 (KRAS G12S) cells; confirmed by functional signaling and proliferation assays in multiple KRAS G12C and non-G12C cell lines

Why This Matters

For researchers requiring a KRAS G12C inhibitor whose off-target engagement profile is transparently documented and publicly accessible—essential for designing interpretable chemical biology experiments or for use as a selectivity benchmark in covalent inhibitor development—ARS-853 provides the richest available reference dataset.

• [1] Patricelli MP, Janes MR, Li LS, et al. Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State. Cancer Discovery. 2016;6(3):316-329. (See Fig. 2A-B, Supplementary Fig. S3, Supplementary Table S4 for proteomic cysteine profiling data across 2,740 cysteines from 1,584 proteins.) View Source
• [2] Hansen R, Peters U, Babbar A, et al. The reactivity-driven biochemical mechanism of covalent KRAS G12C inhibitors. Nature Structural & Molecular Biology. 2018;25:454-462. (Mechanistic basis for selectivity: weak reversible binding combined with KRAS-catalyzed covalent reaction contributes to target selectivity.) View Source

Pharmacokinetic Profile

ARS-853 exhibits limited pharmacokinetic properties that preclude its use as an oral in vivo agent: oral bioavailability of 12% in rats (30 mg/kg dose), intravenous terminal elimination half-life of 4.2 hours (10 mg/kg), and moderate stability in human liver microsomes with a half-life of 3.5 hours, primarily metabolized by CYP3A4 . These properties contrast sharply with ARS-1620, which achieves oral bioavailability exceeding 60% in mice and demonstrates sustained in vivo target occupancy sufficient to induce tumor regression in xenograft models . The poor oral bioavailability of ARS-853 was explicitly cited as a limitation that motivated the development of the ARS-1620 series: 'this series of covalent KRAS G12C inhibitors exhibited modest cellular potency and/or poor pharmacokinetic properties, making them unsuitable for further evaluation' as in vivo agents [1]. While ARS-853 can achieve 62% tumor growth inhibition at 50 mg/kg via intraperitoneal injection (twice daily for 14 days in H358 xenografts), this route and dosing schedule are impractical for most pharmacological studies .

Pharmacokinetic Profile

Cross-study comparable

Oral F 12% (rat); t½ 4.2 h; CYP3A4-dependent hepatic clearance

Confirms in vitro-only application; limited oral exposure precludes oral in vivo pharmacology.

IP dosing required for target occupancy; not suitable for oral PK studies.

Evidence Dimension	Oral bioavailability and pharmacokinetic suitability for in vivo studies
Target Compound Data	ARS-853: rat oral F = 12% (30 mg/kg); rat IV t₁/₂ = 4.2 h (10 mg/kg); human liver microsome t₁/₂ = 3.5 h (CYP3A4-mediated); requires twice-daily IP dosing for xenograft efficacy
Comparator Or Baseline	ARS-1620: mouse oral F > 60%; oral administration achieves sustained in vivo KRAS G12C target occupancy and tumor regression. Sotorasib: clinical oral bioavailability supports once-daily dosing.
Quantified Difference	ARS-853 oral bioavailability (12%) is at least 5-fold lower than ARS-1620 (>60%); ARS-853 is effectively restricted to in vitro or IP-dosed in vivo applications
Conditions	Rat pharmacokinetic study (ARS-853: IV 10 mg/kg, PO 30 mg/kg); mouse PK study (ARS-1620: IV 2 mg/kg, PO 10 mg/kg); human liver microsome stability assay

Why This Matters

ARS-853's poor oral bioavailability, while a limitation for therapeutic development, makes it an ideal in vitro-only tool compound for experiments where systemic drug distribution or metabolite formation would confound interpretation—such as cell-based mechanistic studies, 3D culture models, and biochemical assays requiring defined compound exposure without pharmacokinetic variability.

• [1] Babbar A, Chen Y, Feng J, et al. Abstract 929: Discovery of novel covalent KRAS G12C inhibitors that display high potency and selectivity in vitro and in vivo. Cancer Research. 2018;78(13_Supplement):929. doi:10.1158/1538-7445.AM2018-929 View Source

GDP-State Specificity and Reactivity-Driven Mechanism

ARS-853 exhibits exquisite nucleotide-state discrimination: it reacts covalently and rapidly with GDP-bound KRAS G12C but shows no detectable reaction with the GTP-bound (active) conformation, as confirmed by differential scanning fluorimetry and biochemical nucleotide exchange assays [1]. The biochemical mechanism underlying this selectivity was subsequently elucidated: ARS-853 activity is driven primarily by KRAS-mediated catalysis of the chemical reaction with Cys12, while the reversible (non-covalent) binding affinity is remarkably weak—in the hundreds of micromolar or higher range [2]. Using stopped-flow fluorescence spectroscopy, the reversible binding Kd of ARS-853 for KRAS G12C was determined as 36.0 ± 0.7 μM, with kinact/Ki values of 2,770 ± 10 M⁻¹s⁻¹ under these conditions [3]. A separate computational study reproduced the experimental kinact/Ki of 250 ± 30 M⁻¹s⁻¹ for the ARS-853–KRAS G12C interaction [4]. Real-time NMR spectroscopy further demonstrated that the rate constant of ARS-853 modification is identical to the GTP hydrolysis rate, establishing that GTP hydrolysis is the rate-limiting step for covalent engagement [5]. While all covalent KRAS G12C inhibitors share this GDP-state preference as a class feature, ARS-853 is uniquely characterized across multiple orthogonal biophysical techniques, providing the most complete mechanistic picture available.

Mechanistic Characterization

Class-level inference

Stopped-flow Kd 36 μM; NMR hydrolysis rate-limited modification; DSF & computational MD validated

Enables cross-validation of biophysical methods for GDP-state inhibitor characterization.

kinact/Ki 2,770 M⁻¹s⁻¹ (stopped-flow); rate matches GTP hydrolysis step.

Evidence Dimension	Nucleotide-state binding specificity and mechanistic characterization depth
Target Compound Data	ARS-853: GDP-state specific (no detectable GTP-state reaction); reversible Kd = 36.0 ± 0.7 μM (stopped-flow); kinact/Ki = 250-2,770 M⁻¹s⁻¹ (method-dependent); GTP hydrolysis rate-limited covalent modification confirmed by NMR
Comparator Or Baseline	ARS-1620, sotorasib, adagrasib: share GDP-state preference as class feature but have fewer orthogonal biophysical characterizations published; sotorasib stopped-flow kinact/Ki = 14,000 ± 100 M⁻¹s⁻¹ (approximately 5-fold faster than ARS-853 under identical conditions)
Quantified Difference	ARS-853 kinact/Ki ≈ 2,770 M⁻¹s⁻¹ vs. sotorasib ≈ 14,000 M⁻¹s⁻¹ (stopped-flow, identical conditions); ARS-853 uniquely characterized across 5+ orthogonal methods (stopped-flow, NMR, MS, DSF, computational)
Conditions	Stopped-flow fluorescence spectroscopy using KRAS Y137W variant (20 °C, pH 8.6); real-time in vitro and in-cell NMR spectroscopy; differential scanning fluorimetry; computational molecular dynamics

Why This Matters

For laboratories developing or validating new covalent KRAS G12C inhibitor assays, ARS-853 provides the most thoroughly characterized reference standard across the widest range of biophysical techniques, enabling robust cross-validation of new methodologies against a compound whose mechanism is understood at atomic resolution.

• [1] Patricelli MP, Janes MR, Li LS, et al. Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State. Cancer Discovery. 2016;6(3):316-329. (See Fig. 1G, Supplementary Table S3 for GDP vs. GTP state selectivity data.) View Source
• [2] Hansen R, Peters U, Babbar A, et al. The reactivity-driven biochemical mechanism of covalent KRAS G12C inhibitors. Nature Structural & Molecular Biology. 2018;25:454-462. (Reversible binding affinity in 'hundreds of micromolar or higher range.') View Source
• [3] Huang Y, Pai EF, Ikura M, et al. Oncogenic KRAS G12C: Kinetic and redox characterization of covalent inhibition. Journal of Biological Chemistry. 2022;298(8):102224. (Stopped-flow: reversible Kd = 36.0 ± 0.7 μM; ARS-853 kinact/Ki = 2,770 ± 10 M⁻¹s⁻¹; sotorasib kinact/Ki = 14,000 ± 100 M⁻¹s⁻¹.) View Source
• [4] Rocha-Roa C, Aristizabal D, Martinez-Gonzalez JJ, et al. Proof of concept for poor inhibitor binding and efficient formation of covalent adducts of KRAS G12C and ARS compounds. Biophysical Chemistry. 2020;260:106351. (Computed kinact/Ki = 213 M⁻¹s⁻¹, reproducing experimental 250 ± 30 M⁻¹s⁻¹.) View Source
• [5] Hiraki T, Matsumoto S, Kondo K, et al. Real-time monitoring of the reaction of KRAS G12C mutant specific covalent inhibitor by in vitro and in-cell NMR spectroscopy. Scientific Reports. 2023;13:19253. (ARS-853 modification rate identical to GTP hydrolysis rate.) View Source

ARS-853 Application Scenarios

Reference Standard for Screening Assay Development

ARS-853 is the optimal reference compound for establishing and validating high-throughput screening assays for covalent KRAS G12C inhibitors. Its precisely quantified biochemical engagement rate constant (76 M⁻¹s⁻¹), cellular engagement IC50 (1.6 μM at 6 hours), and CRAF-RBD pulldown inhibition IC50 (approximately 1 μM) provide a fully characterized benchmark dataset against which new inhibitor series can be normalized [1]. Because ARS-853 potency sits in the low micromolar range, it does not saturate assay signals at typical screening concentrations, unlike low-nanomolar clinical compounds that may require extensive dilution protocols. Its reactivity-driven mechanism—weak reversible binding (Kd ~36-200 μM) coupled with efficient covalent modification—also makes it an ideal tool for training computational chemists and biochemists in the interpretation of covalent inhibitor kinetics, as both the reversible and irreversible components of its activity have been experimentally deconvoluted [2].

Proteomic Selectivity Benchmarking Reference

For medicinal chemistry teams developing next-generation covalent inhibitors, ARS-853 provides the most comprehensively published off-target engagement dataset available for any KRAS G12C inhibitor: 2,740 surface-exposed cysteines profiled from 1,584 proteins, with only two off-targets (FAM213A and RTN4) showing significant engagement below 30 μM [1]. This dataset serves as a publicly accessible selectivity reference that new inhibitor candidates can be compared against using identical or analogous cysteine profiling methodologies. The identification of FAM213A and RTN4 as consistent off-targets across both G12C-mutant (H358) and non-G12C-mutant (A549) cells provides built-in positive controls for assay validation [1]. ARS-853 is therefore the compound of choice for laboratories establishing covalent inhibitor selectivity profiling workflows that require a well-characterized reference standard with documented off-target behavior.

In Vitro Mechanistic Studies of KRAS Nucleotide Cycling

ARS-853 enabled the seminal discovery that the KRAS G12C oncoprotein is not statically active but rather exists in a state of dynamic nucleotide flux—rapidly cycling between GDP- and GTP-bound states—a finding that fundamentally reshaped the therapeutic strategy for targeting KRAS [1]. Using ARS-853 as a GDP-state titrant, the KRAS G12C nucleotide exchange half-life in cells was determined to be approximately 9.9 minutes, with a GTP hydrolysis half-life of approximately 27 minutes, and a cellular engagement rate constant of 140 M⁻¹s⁻¹ [1]. Real-time NMR studies further established that ARS-853 modification proceeds with a rate constant identical to GTP hydrolysis (6.40 × 10⁻³ min⁻¹), confirming hydrolysis as the rate-limiting step [2]. For academic laboratories studying RAS biology, nucleotide cycling, or effector interaction dynamics, ARS-853 remains the best-characterized pharmacological probe for dissecting GDP-state-dependent KRAS functions, with published protocols for cellular engagement, signaling, and nucleotide-state assays available across multiple independent studies.

In Vitro Tool for KRAS Dependency Studies

ARS-853's deliberately limited pharmacokinetic profile—12% oral bioavailability, 4.2-hour half-life in rats, and CYP3A4-dependent hepatic clearance [1]—makes it well-suited for experimental designs requiring controlled, defined compound exposure without pharmacokinetic variability. In 2D monolayer and 3D soft-agar colony formation assays, ARS-853 selectively inhibits the growth of KRAS G12C-mutant cell lines with an average IC50 of approximately 2 μM while showing no effect on KRAS wild-type or non-G12C mutant cells at concentrations up to 50 μM [2]. The compound has been used to demonstrate that monolayer culture formats significantly underestimate KRAS dependency compared to 3D and in vivo models, a finding subsequently validated with ARS-1620 [3]. For researchers studying KRAS addiction, signaling feedback loops, or adaptive resistance mechanisms in defined culture systems, ARS-853 provides a tool whose pharmacokinetic limitations eliminate concerns about metabolite-mediated effects or drug distribution heterogeneity that complicate interpretation of studies with orally bioavailable inhibitors.

Application

Selection Property

Validation Focus

Covalent inhibitor screening assay development

Kinetically-defined reference compound with published engagement data

Benchmarking against reported biochemical rate constants and cellular target engagement IC50

Proteomic selectivity profiling workflows

Comprehensive publicly-available off-target engagement dataset

Comparison of novel inhibitor off-target profiles to 2,740-cysteine reference map

KRAS nucleotide cycling mechanistic studies

GDP-state specificity and nucleotide exchange half-life characterization

Cross-validation with reported cellular engagement kinetics and real-time NMR data

In vitro KRAS dependency and resistance model studies

Defined in vitro exposure with limited pharmacokinetic variability

Confirmation of G12C-selective growth inhibition in 2D/3D culture formats

• [1] Patricelli MP, Janes MR, Li LS, et al. Selective Inhibition of Oncogenic KRAS Output with Small Molecules Targeting the Inactive State. Cancer Discovery. 2016;6(3):316-329. (Nucleotide exchange half-life ~9.9 min, GTP hydrolysis half-life ~27 min, cellular engagement rate constant 140 M⁻¹s⁻¹; 3D colony formation IC50 ~2 μM; proteomic selectivity data.) View Source
• [2] Hiraki T, Matsumoto S, Kondo K, et al. Real-time monitoring of the reaction of KRAS G12C mutant specific covalent inhibitor by in vitro and in-cell NMR spectroscopy. Scientific Reports. 2023;13:19253. (ARS-853 modification rate: 6.40 × 10⁻³ min⁻¹, identical to GTP hydrolysis rate.) View Source
• [3] Janes MR, Zhang J, Li LS, et al. Targeting KRAS Mutant Cancers with a Covalent G12C-Specific Inhibitor. Cell. 2018;172(3):578-589.e17. (Demonstration that monolayer culture underestimates KRAS dependency; ARS-1620 in vivo validation of ARS-853-initiated findings.) View Source